Cas no 1197956-56-1 ((5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide)

(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide is a specialized organophosphorus compound featuring a pyrazine core functionalized with an amino group, a methoxy substituent, and a dimethylphosphine oxide moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for heterocyclic modifications. The phosphine oxide group enhances stability and influences electronic properties, facilitating controlled reactions in cross-coupling or nucleophilic substitution processes. Its amino and methoxy groups offer additional sites for derivatization, enabling precise structural tuning. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for researchers developing novel bioactive molecules or advanced materials.

(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide structure

1197956-56-1 structure

Product Name:(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide

CAS No:1197956-56-1

MF:C₇H₁₂N₃O₂P

MW:201.162841796875

CID:4774535

Update Time:2025-06-07

(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

- 5-dimethylphosphoryl-3-methoxypyrazin-2-amine
- 5-(dimethylphosphoryl)-3-methoxypyrazin-2-amine
- (5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide
- Inchi： 1S/C7H12N3O2P/c1-12-7-6(8)9-4-5(10-7)13(2,3)11/h4H,1-3H3,(H2,8,9)
- InChI Key： IRCQXNIKXZDMDV-UHFFFAOYSA-N
- SMILES： P(C)(C)(C1C=NC(=C(N=1)OC)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 218
XLogP3: -0.9
Topological Polar Surface Area: 78.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A202365-50mg	(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide	1197956-56-1		50mg	$ 685.00	2022-06-08
TRC	A202365-100mg	(5-Amino-6-methoxypyrazin-2-yl)dimethylphosphine oxide	1197956-56-1		100mg	$ 1140.00	2022-06-08